Cas no 78755-93-8 (BENZOIC ACID, 2-AMINO-6-FLUORO-, HYDROCHLORIDE)

• Product Name: BENZOIC ACID, 2-AMINO-6-FLUORO-, HYDROCHLORIDE
• CAS No: 78755-93-8
• MF: C₇H₇ClFNO₂
• MW: 191.587384462357
• CID: 1794619
• PubChem ID: 25067367
• Update Time: 2025-05-30

BENZOIC ACID, 2-AMINO-6-FLUORO-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-AMINO-6-FLUORO-, HYDROCHLORIDE
• 2-Amino-6-fluorobenzoic acid hydrochloride
• 78755-93-8
• 2-Amino-6-fluoro-benzoic acid hydrochloride
• BIEDPTYBGPLIKI-UHFFFAOYSA-N
• Benzoic acid,2-amino-6-fluoro-,hydrochloride
• AKOS015890698
• SCHEMBL7276404
• 6-fluoroanthranilic acid hydrochloride
• DB-075513
• 2-amino-6-fluorobenzoic acid;hydrochloride

• Inchi： 1S/C7H6FNO2.ClH/c8-4-2-1-3-5(9)6(4)7(10)11;/h1-3H,9H2,(H,10,11);1H
• InChI Key： BIEDPTYBGPLIKI-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1C(=O)O)N

Computed Properties

• Exact Mass: 191.015
• Monoisotopic Mass: 191.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Additional information on BENZOIC ACID, 2-AMINO-6-FLUORO-, HYDROCHLORIDE

Introduction to 2-Amino-6-Fluoro-Benzoic Acid Hydrochloride (CAS No. 78755-93-8)

2-Amino-6-Fluoro-Benzoic Acid Hydrochloride, also known by its CAS number 78755-93-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, featuring an amino group at the 2-position and a fluorine atom at the 6-position, with the hydrochloride salt form. Its unique structure endows it with distinct chemical properties and potential applications in drug development and material science.

The synthesis of 2-Amino-6-Fluoro-Benzoic Acid Hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic substitution, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

In terms of chemical properties, 2-Amino-6-Fluoro-Benzoic Acid Hydrochloride exhibits a melting point of approximately 210°C and is soluble in water and common organic solvents such as ethanol and methanol. The presence of the amino group introduces basicity to the molecule, while the fluorine atom at the 6-position imparts electronic effects that influence its reactivity in various chemical reactions.

The biological activity of 2-Amino-6-Fluoro-Benzoic Acid Hydrochloride has been a focal point of recent studies. Researchers have explored its potential as a precursor for drug molecules targeting specific receptors or enzymes. For instance, studies have shown that derivatives of this compound can modulate kinase activity, making them promising candidates for anti-cancer therapies. Additionally, its role as an intermediate in the synthesis of more complex pharmaceutical agents has been well-documented.

In material science, 2-Amino-6-Fluoro-Benzoic Acid Hydrochloride has been investigated for its ability to form coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique physical properties, such as high surface area and porosity, which are valuable for applications in gas storage, catalysis, and sensing technologies.

The environmental impact of 2-Amino-6-Fluoro-Benzoic Acid Hydrochloride has also garnered attention. Studies have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that while it is not inherently hazardous under normal use conditions, proper handling and disposal protocols should be followed to minimize ecological risks.

In conclusion, 2-Amino-6-Fluoro-Benzoic Acid Hydrochloride (CAS No. 78755-93-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings.